Cas no 6942-09-2 (Cyclopentanecarboxylicacid, 2-oxo-, cyclopentyl ester)
6942-09-2 structure
Product Name:Cyclopentanecarboxylicacid, 2-oxo-, cyclopentyl ester
CAS No:6942-09-2
MF:C11H16O3
MW:196.242943763733
CID:524754
PubChem ID:245446
Update Time:2025-04-19
Cyclopentanecarboxylicacid, 2-oxo-, cyclopentyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarboxylicacid, 2-oxo-, cyclopentyl ester
- NSC57407
- NSC-57407
- 6942-09-2
-
- Inchi： 1S/C11H16O3/c12-10-7-3-6-9(10)11(13)14-8-4-1-2-5-8/h8-9H,1-7H2
- InChI Key： RZRVIRJEPBNSPC-UHFFFAOYSA-N
- SMILES： O(C(C1C(CCC1)=O)=O)C1CCCC1
Computed Properties
- Exact Mass: 196.10998
- Monoisotopic Mass: 196.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.12
- Boiling Point: 297.4°Cat760mmHg
- Flash Point: 128.8°C
- Refractive Index: 1.493
- PSA: 43.37
- LogP: 1.84140
Cyclopentanecarboxylicacid, 2-oxo-, cyclopentyl ester Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
6942-09-2 (Cyclopentanecarboxylicacid, 2-oxo-, cyclopentyl ester) Related Products
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